Cas no 1583260-31-4 ((3R,4S,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one)

• Product Name: (3R,4S,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one
• CAS No: 1583260-31-4
• MF: C₂₁H₃₃FO₄Si
• MW: 396.568231344223
• CID: 5101790
• Update Time: 2026-03-03

(3R,4S,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• D-Xylonic acid, 2-deoxy-2-fluoro-5-O-(phenylmethyl)-3-O-[tris(1-methylethyl)silyl]-, γ-lactone
• (3R,4S,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one

• Inchi： 1S/C21H33FO4Si/c1-14(2)27(15(3)4,16(5)6)26-20-18(25-21(23)19(20)22)13-24-12-17-10-8-7-9-11-17/h7-11,14-16,18-20H,12-13H2,1-6H3/t18-,19-,20+/m1/s1
• InChI Key： IBGKWEMRJYVWBU-AQNXPRMDSA-N
• SMILES： C1(O[C@H](COCC2=CC=CC=C2)[C@H](O[Si](C(C)C)(C(C)C)C(C)C)[C@H]1F)=O

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 447.9±45.0 °C(Predicted)

Additional information on (3R,4S,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one

Research Brief on (3R,4S,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one (CAS: 1583260-31-4)

The compound (3R,4S,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one (CAS: 1583260-31-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this fluorinated tetrahydrofuran derivative as a key intermediate in the synthesis of nucleoside analogs, which are crucial for antiviral and anticancer drug development. The presence of the triisopropylsilyl (TIPS) protecting group and the benzyloxymethyl moiety enhances the compound's stability and reactivity, making it a versatile building block in organic synthesis. Researchers have optimized its synthesis through stereoselective fluorination and protection strategies, achieving high yields and purity.

In vitro studies have demonstrated that derivatives of (3R,4S,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one exhibit promising inhibitory activity against viral polymerases, particularly those associated with RNA viruses. The fluorine atom at the 3-position is critical for enhancing binding affinity and metabolic stability, as evidenced by molecular docking and pharmacokinetic studies. These findings suggest its potential as a scaffold for designing novel antiviral agents.

Furthermore, the compound's utility extends to prodrug development. Recent work has explored its conversion into bioactive nucleoside monophosphates via enzymatic cleavage, leveraging the TIPS group for controlled release. This approach has shown reduced cytotoxicity compared to traditional prodrug strategies, highlighting its potential for targeted therapy.

Despite these advances, challenges remain in scaling up synthesis and optimizing bioavailability. Current research is focused on modifying the benzyloxymethyl group to improve membrane permeability and reduce off-target effects. Collaborative efforts between academic and industrial researchers are underway to address these limitations and advance the compound into preclinical trials.

In conclusion, (3R,4S,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one represents a promising candidate for drug development, with applications spanning antiviral and anticancer therapies. Continued research into its mechanistic insights and synthetic scalability will be pivotal in unlocking its full therapeutic potential.